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Compound of Interest

Compound Name:
4,7-Dibromo-5,6-difluorobenzo[c]

[1,2,5]thiadiazole

Cat. No.: B597133 Get Quote

An In-depth Technical Guide to the Molecular Weight of 4,7-Dibromo-5,6-

difluorobenzo[c]thiadiazole

Introduction
4,7-Dibromo-5,6-difluorobenzo[c][1][2][3]thiadiazole is a halogenated benzothiadiazole

derivative. Compounds of this class are of significant interest to researchers in materials

science and drug development. They often serve as building blocks in the synthesis of organic

semiconductors used in photovoltaic devices and light-emitting diodes.[4] The precise

molecular weight is a fundamental physical constant, critical for accurate stoichiometric

calculations in chemical reactions, material characterization, and drug formulation. This guide

provides a detailed breakdown of its molecular weight calculation, relevant experimental

methodologies, and a visual representation of its elemental composition.

Molecular Formula and Structure
The chemical formula for 4,7-Dibromo-5,6-difluorobenzo[c]thiadiazole is C₆Br₂F₂N₂S.[5] This

formula indicates that each molecule is composed of:

Six Carbon (C) atoms

Two Bromine (Br) atoms
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Two Fluorine (F) atoms

Two Nitrogen (N) atoms

One Sulfur (S) atom

Calculation of Molecular Weight
The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the standard atomic weights of the constituent elements, which are

weighted averages of the masses of their naturally occurring isotopes.[6]

The final calculated molecular weight of 4,7-Dibromo-5,6-difluorobenzo[c]thiadiazole is

approximately 329.95 g/mol .

Data Presentation: Elemental Composition and Atomic
Weights
The following table summarizes the atomic weight data for each element present in the

compound.

Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 6 12.011[7][8] 72.066

Bromine Br 2 79.904[1][2][9] 159.808

Fluorine F 2 18.998[10][11] 37.996

Nitrogen N 2 14.007[12][13] 28.014

Sulfur S 1 32.06[14][15] 32.060

Total C₆Br₂F₂N₂S 329.944

Note: The slight difference between the calculated total (329.944 g/mol ) and the commonly

cited value (329.95 g/mol ) can arise from rounding differences or the use of monoisotopic
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masses versus average atomic weights.

Experimental Protocols: Molecular Weight
Determination
The molecular weight of a compound like 4,7-Dibromo-5,6-difluorobenzo[c]thiadiazole is

typically confirmed experimentally using mass spectrometry.

General Methodology: High-Resolution Mass
Spectrometry (HRMS)

Sample Preparation: A small quantity of the purified compound is dissolved in a suitable

volatile solvent.

Ionization: The sample solution is introduced into the mass spectrometer. A soft ionization

technique, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI), is used to generate molecular ions with minimal

fragmentation.

Mass Analysis: The generated ions are accelerated into a high-resolution mass analyzer

(e.g., Time-of-Flight (TOF) or Orbitrap). The analyzer separates the ions based on their

mass-to-charge ratio (m/z).

Detection: The detector records the abundance of ions at each m/z value, generating a mass

spectrum.

Data Analysis: The spectrum is analyzed to identify the peak corresponding to the molecular

ion. For C₆Br₂F₂N₂S, the distinctive isotopic pattern of bromine (nearly equal abundance of

isotopes ⁷⁹Br and ⁸¹Br) provides a clear signature, aiding in the confirmation of the molecular

formula.[1] The high resolution of the instrument allows for a very precise mass

measurement, which can be used to confirm the elemental composition.

Visualization of Elemental Contribution
The following diagram illustrates the logical relationship between the individual elements and

the final molecular weight of the compound.
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Constituent Elements

Total Molecular Weight

Carbon (C)
6 x 12.011

C₆Br₂F₂N₂S
~329.95 g/mol

72.066

Bromine (Br)
2 x 79.904 159.808

Fluorine (F)
2 x 18.998

37.996

Nitrogen (N)
2 x 14.007

28.014

Sulfur (S)
1 x 32.06

32.060

Click to download full resolution via product page

Caption: Elemental contributions to the total molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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